N-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[2-(4-ethyl-6-oxopyrimidin-1-yl)ethyl]-6-pyrazol-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C16H17N7O2/c1-2-12-10-15(24)22(11-18-12)9-7-17-16(25)13-4-5-14(21-20-13)23-8-3-6-19-23/h3-6,8,10-11H,2,7,9H2,1H3,(H,17,25)
• InChI Key: ZJWIHSBSAPLEHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)N(C=N1)CCNC(=O)C2=NN=C(C=C2)N3C=CC=N3
• Molecular Formula: C16H17N7O2
• Molecular Weight: 339.35 g/mol

Description

N-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C16H17N7O2 and its molecular weight is 339.359. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-ethyl-6-oxopyrimidin-1(6H)-yl)ethyl)-6-(1H-pyrazol-1-yl)pyridazine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has shown significant interest in the synthesis of heterocyclic compounds due to their potential in drug development. For instance, the synthesis and evaluation of pyrazolo[3,4-d]pyrimidin-4-one derivatives have demonstrated promising anticancer activity, indicating their potential as therapeutic agents against various cancer types. Similarly, the development of novel heterocyclic compounds containing a sulfonamido moiety has been explored for their antibacterial properties, showcasing the versatility of this chemical structure in addressing different microbial infections (Abdellatif et al., 2014).

Antimicrobial and Antitumor Activities

Studies have also focused on the antimicrobial and antitumor activities of new pyrimidine derivatives, highlighting their potential in treating infectious diseases and cancer. For example, some newly synthesized pyrimidinyl keto-esters have shown significant enzymatic activity, which could be beneficial in developing new therapeutic agents (Gawaad Awas, 2008). Another study reported the synthesis of thieno[2,3-d]pyrimidine derivatives with pronounced antimicrobial activity, further demonstrating the chemical's applicability in creating effective antimicrobial agents (Bhuiyan et al., 2006).